Cas no 892855-41-3 (3-(benzenesulfonyl)-N-4-(4-ethoxyphenyl)-5-methyl-1,3-thiazol-2-ylpropanamide)

• Product Name: 3-(benzenesulfonyl)-N-4-(4-ethoxyphenyl)-5-methyl-1,3-thiazol-2-ylpropanamide
• CAS No: 892855-41-3
• MF: C₂₁H₂₂N₂O₄S₂
• MW: 430.540382862091
• CID: 6411015
• PubChem ID: 16825422
• Update Time: 2025-10-29

3-(benzenesulfonyl)-N-4-(4-ethoxyphenyl)-5-methyl-1,3-thiazol-2-ylpropanamide Chemical and Physical Properties

Names and Identifiers

• 3-(benzenesulfonyl)-N-4-(4-ethoxyphenyl)-5-methyl-1,3-thiazol-2-ylpropanamide
• 3-(benzenesulfonyl)-N-[4-(4-ethoxyphenyl)-5-methyl-1,3-thiazol-2-yl]propanamide
• Propanamide, N-[4-(4-ethoxyphenyl)-5-methyl-2-thiazolyl]-3-(phenylsulfonyl)-
• SR-01000016039
• AKOS024611745
• F1821-0522
• N-(4-(4-ethoxyphenyl)-5-methylthiazol-2-yl)-3-(phenylsulfonyl)propanamide
• 892855-41-3
• SR-01000016039-1

• Inchi： 1S/C21H22N2O4S2/c1-3-27-17-11-9-16(10-12-17)20-15(2)28-21(23-20)22-19(24)13-14-29(25,26)18-7-5-4-6-8-18/h4-12H,3,13-14H2,1-2H3,(H,22,23,24)
• InChI Key： VFCBXBZONLFFLS-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(CCC(NC1=NC(=C(C)S1)C1C=CC(=CC=1)OCC)=O)(=O)=O

Computed Properties

• Exact Mass: 430.10209953g/mol
• Monoisotopic Mass: 430.10209953g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 623
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 122Ų

Additional information on 3-(benzenesulfonyl)-N-4-(4-ethoxyphenyl)-5-methyl-1,3-thiazol-2-ylpropanamide

Comprehensive Overview of 3-(benzenesulfonyl)-N-4-(4-ethoxyphenyl)-5-methyl-1,3-thiazol-2-ylpropanamide (CAS No. 892855-41-3)

3-(benzenesulfonyl)-N-4-(4-ethoxyphenyl)-5-methyl-1,3-thiazol-2-ylpropanamide (CAS No. 892855-41-3) is a structurally complex organic compound that has garnered significant attention in contemporary chemical and pharmaceutical research. Its unique molecular architecture combines a thiazole ring system, an aromatic sulfonamide moiety, and a substituted phenyl group with ethoxy functionality, creating a scaffold with potential for diverse biological activities. The compound’s IUPAC name reflects its intricate substitution pattern: the thiazole core is substituted at position 5 with a methyl group, while the propionamide chain links the thiazole ring to a benzenesulfonyl group and a 4'-ethoxyphenyl substituent. This structural diversity positions it as a promising candidate for drug discovery and functional material development.

The synthesis of CAS No. 892855-41-3 typically involves multi-step organic reactions that highlight modern synthetic strategies in heterocyclic chemistry. The formation of the 1,3-thiazole ring is often achieved through condensation reactions between α-halo ketones and thioureas, followed by cyclization under controlled conditions. The introduction of the sulfonamide functionality requires careful manipulation of reaction parameters to ensure regioselectivity, particularly when coupling with aromatic substrates like benzenesulfonic acid derivatives. Recent advancements in green chemistry have also enabled the use of solvent-free or microwave-assisted protocols to enhance yield and purity while minimizing environmental impact.

In terms of biological activity, compounds bearing similar structural motifs to CAS No. 892855-41-3 have demonstrated inhibitory effects on various protein targets. For instance, the presence of a sulfonamide group is well-documented in enzyme inhibitors targeting carbonic anhydrase isoenzymes (CA IX/XII), which are overexpressed in hypoxic tumor cells. Additionally, the combination of an aromatic ring with electron-donating substituents like ethoxy groups can modulate lipophilicity and hydrogen-bonding capacity—critical factors in optimizing drug-like properties such as membrane permeability and target binding affinity.

The integration of a methyl-substituted thiazole ring further enhances the compound’s pharmacological potential by contributing to conformational rigidity and hydrophobic interactions with protein binding sites. Studies on related thiazole derivatives have revealed their utility as antifungal agents through disruption of ergosterol biosynthesis pathways or as anti-inflammatory compounds by inhibiting cyclooxygenase (COX) enzymes. These findings suggest that structural modifications around the core scaffold could lead to tailored therapeutic applications.

In material science contexts, compounds like CAS No. 892855-41-3 may serve as building blocks for functional polymers or liquid crystals due to their rigid aromatic systems and polar functional groups. The interplay between the electron-rich ethoxy substituent and electron-deficient sulfonamide moiety could influence charge transport properties in organic electronics or photovoltaic devices.

To stay current with developments in this field, researchers are employing computational methods such as molecular docking simulations to predict interactions between this compound class and biological targets like kinases or G-protein-coupled receptors (GPCRs). These virtual screening approaches help prioritize lead candidates for experimental validation while reducing resource expenditure during early-stage drug discovery.

The characterization of physical properties for compounds like CAS No. 892855-41-3 relies on advanced analytical techniques including nuclear magnetic resonance (NMR) spectroscopy for structural confirmation, mass spectrometry for molecular weight determination, and X-ray crystallography when available to elucidate three-dimensional arrangements at atomic resolution.

In summary, the multifaceted nature of this compound underscores its value across disciplines ranging from medicinal chemistry to materials engineering. Ongoing research continues to explore novel applications while refining synthetic methodologies to improve accessibility for both academic investigations and industrial applications.